(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-methylpiperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-methylpiperazin-1-yl)methanone, also known as DHPM, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. DHPM has a unique structure that makes it a promising candidate for the development of new drugs that could be used to treat a variety of diseases.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques : The compound and its derivatives have been synthesized using various techniques, such as the three-component condensation method. This method involves combining specific reactants under solvent-free conditions, which demonstrates the compound's versatility in chemical synthesis (Gein et al., 2020).
Derivative Formation : Research has focused on creating novel derivatives of the compound for various applications. These derivatives are synthesized using different reactants and conditions, highlighting the compound's adaptability in forming new chemical entities (Farag & Fahim, 2019).
Potential Therapeutic Applications
Antimicrobial and Anticancer Properties : Some derivatives of the compound have shown promising antimicrobial and anticancer activities. This suggests its potential use in developing new therapeutic agents (Hafez et al., 2016).
Development of Drug Formulations : The compound's derivatives have been used in the development of formulations to increase bioavailability in early toxicology and clinical studies, indicating its importance in pharmaceutical development (Burton et al., 2012).
Analgesic Properties : Certain derivatives have exhibited analgesic activities comparable to standard drugs, suggesting the compound's potential in pain management (Gein et al., 2021).
Biological and Chemical Studies
Structural Analysis and Biological Evaluation : Studies have been conducted on various derivatives for their structure-activity relationships, providing insights into the biological activities associated with different structural modifications (Altenbach et al., 2008).
Use in Imaging Techniques : Derivatives have been developed for use in imaging techniques like PET scanning for diseases such as Parkinson's, indicating the compound's utility in diagnostic applications (Wang et al., 2017).
properties
IUPAC Name |
7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl-(4-methylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N5O/c1-16-4-6-17(7-5-16)13(19)18-3-2-12-11(9-18)8-14-10-15-12/h8,10H,2-7,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFFFRMYKFAVPOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)N2CCC3=NC=NC=C3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-methylpiperazin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.